N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3,4-difluorobenzamide

• IUPAC Name: N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C20H11Cl2F2NO2/c21-12-6-8-18(25-20(27)11-5-7-16(23)17(24)9-11)14(10-12)19(26)13-3-1-2-4-15(13)22/h1-10H,(H,25,27)
• InChI Key: KVJRTGZJWLQKSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=CC(=C(C=C3)F)F)Cl
• Molecular Formula: C20H11Cl2F2NO2
• Molecular Weight: 406.2 g/mol

Description

“N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3,4-difluorobenzamide” is a potential anticancer agent and is used in the synthesis of 4-Aryl-6-chloro-quinolin-2-ones and 5-Aryl-7-chloro-1,4-benzodiazepines, anti-hepatitis B virus compounds. It has a molecular formula of C15H11Cl2NO2.

Synthesis Analysis

The compound is formed as an intermediate in the synthesis of the active pharmaceutical ingredient lorazepam, which is used for short-term treatment of anxiety, insomnia, acute seizures including status epilepticus, and sedation of hospitalized patients.

Molecular Structure Analysis

In the title compound, C15H11Cl2NO2, the dihedral angle between the two benzene rings is 74.83 (5)°. The N-bound and terminal benzene rings are inclined at dihedral angles of 4.09 (10) and 78.38 (9)°, respectively, to the mean plane through the acetamide group.

Chemical Reactions Analysis

Intramolecular C-H⋯O and N-H⋯O hydrogen bonds both generate S(6) rings. The compound is also involved in the acetylation reaction.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 308.159 Da. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved sources.

Scientific Research Applications

Nonlinear Optical (NLO) Single Crystals

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Neurotransmission and Central Nervous System Disorders

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Anti-Inflammatory Activity

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Quantification of Genotoxic Impurities

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Structural Properties

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Safety and Hazards

While specific safety and hazards information for this compound is not available, general safety measures for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.